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Compound of Interest

Compound Name: Hexapentacontane

Cat. No.: B3283717

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexapentacontane, a long-chain saturated hydrocarbon with the chemical formula CseH114, is
a compound of increasing interest in materials science and nanotechnology.[1] As a high-
molecular-weight alkane, it exhibits unique physical properties and a propensity for self-
assembly, making it a valuable model for studying crystallization and a building block for novel
nanostructures.[1] This guide provides a comprehensive overview of the physicochemical
properties, synthesis, and applications of hexapentacontane, with a focus on its potential in
research and development.

Physicochemical Properties

Hexapentacontane is a white, waxy solid at room temperature. Its high molecular weight
results in a high melting and boiling point compared to shorter-chain alkanes.[1] The stability of
its carbon-hydrogen bonds contributes to its relatively low reactivity.[1]

Table 1: Physical and Chemical Properties of Hexapentacontane
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Property Value Source

CAS Number 7719-82-6 PubChem|[2]
Molecular Formula CseH114 PubChem|[2]
Molecular Weight 787.5 g/mol PubChem|[2]
Melting Point 96-99 °C ChemicalBook
Boiling Point (est.) 601.13 °C ChemicalBook
Density (est.) 0.9271 g/cm3 ChemicalBook
XLogP3 29.9 PubChem[2]
IUPAC Name Hexapentacontane PubChem][2]

Synthesis of Hexapentacontane

Hexapentacontane can be synthesized through classic organic coupling reactions designed to
form long carbon-carbon single bonds. The two primary methods are Kolbe electrolysis and the
Wurtz reaction. Both methods are suitable for creating symmetrical alkanes.

Kolbe Electrolysis

This method involves the electrochemical decarboxylation of a carboxylic acid salt.[1] For the
synthesis of hexapentacontane, a salt of a Czs carboxylic acid, such as octacosanoic acid,
would be used. The reaction proceeds through a radical mechanism at the anode.[3]

A specific protocol for hexapentacontane synthesis via Kolbe electrolysis is not readily
available in the reviewed literature. However, a generalized procedure for the synthesis of long-
chain alkanes is as follows:

o Preparation of the Electrolyte: A potassium or sodium salt of the corresponding carboxylic
acid (in this case, potassium octacosanoate) is dissolved in a suitable solvent, typically
methanol or a mixture of methanol and water, to create the electrolyte solution.

o Electrolytic Cell Setup: An undivided electrolytic cell is equipped with two platinum or
graphite electrodes. The electrolyte solution is added to the cell.
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o Electrolysis: A constant current is passed through the solution. At the anode, the carboxylate
is oxidized, leading to decarboxylation and the formation of alkyl radicals. These radicals
then dimerize to form the desired alkane.

o Work-up and Purification: After the reaction is complete, the resulting mixture is typically
treated with water to dissolve any remaining salts. The organic layer containing the alkane is
extracted with a nonpolar solvent like hexane or ether. The solvent is then removed under
reduced pressure, and the crude product is purified by recrystallization or chromatography to
yield the pure long-chain alkane.

Diagram 1: Kolbe Electrolysis Workflow for Hexapentacontane Synthesis

Caption: Generalized workflow of Kolbe electrolysis for alkane synthesis.

Wurtz Reaction

The Wurtz reaction is a coupling reaction where two alkyl halides react with sodium metal in a
dry ether solvent to form a new carbon-carbon bond.[4] To synthesize hexapentacontane, an
alkyl halide with 28 carbon atoms, such as 1-bromooctacosane, would be used.

A detailed protocol for the synthesis of hexapentacontane via the Wurtz reaction is not widely
published. The following is a generalized procedure for long-chain alkane synthesis:

» Reaction Setup: A three-necked flask equipped with a reflux condenser, a dropping funnel,
and a mechanical stirrer is flushed with an inert gas (e.g., argon or nitrogen). Dry diethyl
ether or tetrahydrofuran is added to the flask, followed by finely cut sodium metal.

o Addition of Alkyl Halide: The alkyl halide (e.g., 1-bromooctacosane) is dissolved in dry ether
and added dropwise to the stirred suspension of sodium metal. The reaction is often initiated
by gentle heating.

o Reaction and Reflux: The reaction mixture is refluxed for several hours to ensure complete
reaction.

e Quenching and Work-up: After the reaction is complete, the mixture is cooled, and any
unreacted sodium is carefully quenched by the slow addition of ethanol. The mixture is then
washed with water to remove sodium salts.
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 Purification: The organic layer is separated, dried over an anhydrous salt (e.g., MgSOa), and
the solvent is evaporated. The resulting solid alkane is then purified by recrystallization from
a suitable solvent.

Diagram 2: Wurtz Reaction Workflow for Hexapentacontane Synthesis

Caption: Simplified workflow of the Wurtz reaction for alkane synthesis.

Applications in Research and Drug Development

The unique properties of hexapentacontane make it a valuable material in several research
areas, including drug delivery and materials science.

Self-Assembly and Nanostructure Formation

Due to the strong van der Waals forces between its long hydrocarbon chains,
hexapentacontane has a high tendency to self-assemble into ordered nanostructures.[1] This
property allows it to be used as a building block for creating cylindrical micelles, bilayer
structures, and Langmuir-Blodgett films.[1] These nanostructures have potential applications in
drug delivery, biosensors, and molecular electronics.[1]

o Subphase Preparation: A Langmuir-Blodgett trough is filled with ultrapure water as the
subphase.

e Monolayer Spreading: A solution of hexapentacontane in a volatile, water-immiscible
solvent (e.g., chloroform) is carefully spread onto the water surface. The solvent evaporates,
leaving a monolayer of hexapentacontane molecules.

o Monolayer Compression: Movable barriers on the trough compress the monolayer, forcing
the molecules into a more ordered, condensed phase. The surface pressure is monitored
during this process.

o Film Deposition: A solid substrate (e.g., silicon wafer, quartz) is vertically dipped into and
withdrawn from the trough through the compressed monolayer. With each pass, a single
layer of hexapentacontane is transferred to the substrate. This process can be repeated to
build up multilayer films.
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Diagram 3: Logical Relationship of Hexapentacontane in Nanomedicine

Caption: Application of hexapentacontane in nanomedicine drug delivery.

Model System for Crystallization Studies

The long, flexible nature of hexapentacontane molecules makes it an excellent model system
for studying the fundamental processes of crystallization and self-organization in organic
materials. Understanding how these molecules pack to form crystals can provide insights into
self-assembly in more complex organic systems.

Tribology and Lubrication

Hexapentacontane has been investigated for its lubricating properties. It can form low-friction
films on various surfaces, which could potentially reduce wear and tear.[1] This makes it a
candidate for use in advanced lubricants, particularly for micro- and nanoelectromechanical
systems (MEMS and NEMS).[1]

Safety and Handling

Hexapentacontane is generally considered to have low toxicity and does not meet the criteria
for GHS hazard classification.[2] However, as with any chemical, it should be handled in a well-
ventilated area, and appropriate personal protective equipment (PPE), including gloves and
safety glasses, should be worn.

Conclusion

Hexapentacontane, identified by CAS number 7719-82-6, is a long-chain alkane with
significant potential in materials science and nanotechnology. Its well-defined chemical
structure and propensity for self-assembly make it a valuable tool for researchers. While
detailed experimental protocols for its specific synthesis and application are not abundant in
public literature, generalized methods for long-chain alkanes provide a solid foundation for its
use in the laboratory. Further research into the tailored synthesis and controlled self-assembly
of hexapentacontane is likely to uncover new applications in areas such as drug delivery,
molecular electronics, and advanced lubrication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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